(3-bromo-4-ethoxy-5-methoxybenzyl)(4-piperidinylmethyl)amine dihydrochloride

• IUPAC Name: N-[(3-bromo-4-ethoxy-5-methoxyphenyl)methyl]-1-piperidin-4-ylmethanamine;dihydrochloride
• InChI: InChI=1S/C16H25BrN2O2.2ClH/c1-3-21-16-14(17)8-13(9-15(16)20-2)11-19-10-12-4-6-18-7-5-12;;/h8-9,12,18-19H,3-7,10-11H2,1-2H3;2*1H
• InChI Key: NQUUTVALAPIHHS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1Br)CNCC2CCNCC2)OC.Cl.Cl
• Molecular Formula: C16H27BrCl2N2O2
• Molecular Weight: 430.2 g/mol

Description

(3-bromo-4-ethoxy-5-methoxybenzyl)(4-piperidinylmethyl)amine dihydrochloride, also known as BEMP, is a chemical compound used in scientific research for its unique properties. BEMP belongs to the class of organic compounds known as benzylamines, which are commonly used in the synthesis of various drugs and other organic compounds.

Mechanism of Action

(3-bromo-4-ethoxy-5-methoxybenzyl)(4-piperidinylmethyl)amine dihydrochloride works by binding to the 5-HT2A receptor and modulating its activity. This receptor is involved in various physiological processes, including the regulation of mood, cognition, and perception. This compound has been shown to have a unique binding profile, making it a valuable tool for studying the function of this receptor.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter release and the regulation of neuronal excitability. This compound has also been shown to have anxiolytic and anti-inflammatory effects, making it a potential therapeutic agent for various conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (3-bromo-4-ethoxy-5-methoxybenzyl)(4-piperidinylmethyl)amine dihydrochloride in lab experiments is its high affinity for the 5-HT2A receptor, making it a useful tool for studying the pharmacology of this receptor. However, this compound has some limitations, including its complex synthesis process and its potential toxicity at high doses.

Future Directions

There are several future directions for the use of (3-bromo-4-ethoxy-5-methoxybenzyl)(4-piperidinylmethyl)amine dihydrochloride in scientific research. One potential application is in the development of new drugs that target the 5-HT2A receptor. This compound could also be used in the development of new imaging agents for studying the function of this receptor in vivo. Additionally, further studies could be conducted to explore the potential therapeutic applications of this compound in various conditions.
Conclusion:
In conclusion, this compound is a unique chemical compound that has been extensively studied for its potential applications in scientific research. Its high affinity for the 5-HT2A receptor and its various biochemical and physiological effects make it a valuable tool for studying the function of this receptor and exploring its potential therapeutic applications. However, further studies are needed to fully understand the potential of this compound in scientific research.

Scientific Research Applications

(3-bromo-4-ethoxy-5-methoxybenzyl)(4-piperidinylmethyl)amine dihydrochloride has been extensively studied for its potential applications in scientific research. One of its primary uses is as a ligand for various receptors, including the serotonin 5-HT2A receptor. This compound has been shown to have a high affinity for this receptor, making it a useful tool for studying the pharmacology of this receptor.